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Compound of Interest

Compound Name: Sodium 2-hydroxypentanoate
CAS No.: 84176-70-5
Cat. No.: B1637353
Get Quote
. J

-hydroxyvalerate) CAS (Acid): 617-31-2 | CAS (Salt): 54641-19-9 (generic)

Abstract & Application Context

Sodium 2-hydroxypentanoate is the sodium salt of 2-hydroxyvaleric acid, a key organic acid
metabolite and a structural analog in the study of short-chain fatty acid metabolism. It serves as
a vital reference standard in metabolomics (specifically for organic acidemias) and as a
monomeric precursor in the synthesis of biodegradable polyhydroxyalkanoates (PHAS).

This protocol details the chemical synthesis of the racemic salt via nucleophilic substitution of

-bromo fatty acids. Unlike direct neutralization methods that leave inorganic salt contaminants,
this workflow includes a critical liquid-liquid extraction phase to isolate the free acid
intermediate, ensuring a high-purity final salt suitable for biological assays and polymerization
studies.

Safety & Hazardous Substance Control (HSE)

WARNING: This protocol involves corrosive acids and bases. All steps must be performed in a
fume hood.
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Reagent Hazard Class Handling Precaution
) ) ) ) Causes severe skin burns.[1]
2-Bromopentanoic Acid Corrosive, Irritant
Wear butyl rubber gloves.
) ) ) Exothermic upon dissolution.
Sodium Hydroxide (NaOH) Corrosive
[1] Add pellets to water slowly.
Use spark-proof equipment.[1]
Diethyl Ether Flammable, Peroxide Former Test for peroxides before
concentration.
) ] ) o Dehydrating agent.[1] Add acid
Sulfuric Acid (H2S0a4) Corrosive, Oxidizer

to water, never reverse.

Reaction Mechanism

The synthesis proceeds via an S_N2 nucleophilic substitution where the hydroxide ion

displaces the bromide at the

-position.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. NP-MRD: Showing NP-Card for 2-hydroxypropanoic acid (NP0O000172) [np-mrd.org]
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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